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Compound of Interest

Compound Name: 2-Methylpentanoate

Cat. No.: B1260403

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylpentanoate esters are a class of volatile organic compounds characterized by their
fruity and pleasant aromas, making them valuable ingredients in the fragrance industry. These
esters, derived from 2-methylpentanoic acid, are utilized in a variety of cosmetic and personal
care products to impart desirable scents. The specific odor profile can be tailored by altering
the alcohol moiety of the ester, leading to a range of fragrance notes from apple and pineapple

to creamy and melon-like.

This document provides detailed application notes and protocols for the evaluation of 2-
methylpentanoate esters as fragrance ingredients in cosmetic formulations. It covers their
chemical properties, sensory evaluation, stability testing, and safety assessment, with a focus
on providing researchers and scientists with the necessary methodologies to effectively utilize
and characterize these compounds.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 2-methylpentanoate esters is
fundamental for their application in cosmetic formulations. These properties influence their
volatility, solubility, and stability.
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Table 1: Physicochemical Properties of Selected 2-Methylpentanoate Esters

Methyl 2- Ethyl 2- 2-Methylpropyl
Property
methylpentanoate methylpentanoate pentanoate
Ethyl 2-
Methyl 2- Isobutyl pentanoate,
Synonyms methylvalerate,
methylvalerate Isobutyl valerate
Manzanate
CAS Number 2177-77-7 39255-32-8[1] 10588-10-0
Molecular Formula C7H1402 CsH1602 CoH15802
Molecular Weight (
130.18 144.21[1] 158.24
g/mol )
Colorless to pale o
Appearance o Colorless liquid -
yellow liquid
) Apple, pineapple,
] Sweet, fruity, maple, ]
Odor Profile melon with creamy -
hazelnut, strawberry
notes[2]
Boiling Point (°C) 136-137 158-159 168-170
Density (g/cm?3 at
~0.887 ~0.863 ~0.855

20°C)

Solubility

Soluble in most
organic solvents;
sparingly soluble in

water.

Soluble in most
organic solvents;
sparingly soluble in

water.

Soluble in most
organic solvents;
sparingly soluble in

water.

Sensory Evaluation: Fragrance Profile Analysis

The primary function of 2-methylpentanoate esters in cosmetics is to provide a pleasant

fragrance. A thorough sensory evaluation is crucial to characterize their odor profile and

intensity.
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Experimental Protocol: Gas Chromatography-
Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography
with the sensitivity of the human nose as a detector. This allows for the identification of
individual volatile compounds that contribute to the overall aroma of a fragrance material.

Objective: To identify the key odor-active compounds in a sample of a 2-methylpentanoate
ester and to characterize their individual scent contributions.

Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS) and an olfactometry port.

Capillary column suitable for fragrance analysis (e.g., DB-5ms).

Helium as carrier gas.

Sample of 2-methylpentanoate ester.

Trained sensory panelists.

Procedure:

o Sample Preparation: Dilute the 2-methylpentanoate ester sample in a suitable solvent (e.g.,
ethanol) to an appropriate concentration.

e GC-MS Analysis: Inject the sample into the GC-MS system. The effluent from the capillary
column is split between the mass spectrometer and the olfactometry port.

 Olfactory Evaluation: A trained panelist sniffs the effluent from the olfactometry port and
records the time, duration, intensity, and description of each perceived odor.

o Data Analysis: Correlate the sensory data with the chromatographic peaks from the MS
detector to identify the compounds responsible for specific odors.

Diagram 1: GC-O Experimental Workflow
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Data Presentation: Quantitative Descriptive Analysis

(QDA)

A trained sensory panel can provide quantitative data on the intensity of different scent
descriptors for a fragrance ingredient. This data is invaluable for formulators looking to create
specific fragrance profiles.

Table 2: lllustrative Quantitative Descriptive Analysis of a Hypothetical 2-Methylpentanoate

Ester
Sensory Descriptor Mean Intensity Score (0-10 Scale)
Fruity 8.5
Apple 7.0
Pineapple 6.5
Sweet 6.0
Green 4.5
Creamy 3.0

Note: Data is illustrative. A trained panel would

be required to generate actual data.
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Stability Testing

Ensuring the stability of a fragrance ingredient within a cosmetic formulation is critical for
product quality and shelf-life. Stability testing evaluates changes in the fragrance profile, color,
and physicochemical properties of the final product over time and under various storage
conditions.

Experimental Protocol: Accelerated Stability Testing

Accelerated stability testing subjects the cosmetic product to elevated temperatures to predict
its long-term stability in a shorter timeframe.

Objective: To assess the stability of a cosmetic formulation containing a 2-methylpentanoate
ester under accelerated conditions.

Materials:

e Cosmetic formulation containing the 2-methylpentanoate ester.

e Control formulation without the fragrance.

o Temperature-controlled ovens (e.g., set at 40°C and 50°C).

o Refrigerator (4°C).

o Freeze-thaw chamber (-10°C to 25°C).

» Analytical instrumentation for physicochemical analysis (pH meter, viscometer).
o GC-MS for quantitative analysis of the fragrance ester.

o Trained sensory panel.

Procedure:

o Sample Preparation: Prepare batches of the cosmetic formulation with and without the 2-
methylpentanoate ester. Package the samples in the final intended packaging.

o Storage Conditions: Store the samples under the following conditions:
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o Room Temperature (25°C/60% RH) - Control

o Elevated Temperature (40°C/75% RH)

o Elevated Temperature (50°C)

o Refrigerated (4°C)

o Freeze-Thaw Cycling (-10°C for 24h, then 25°C for 24h, for 3-5 cycles)

o Evaluation Intervals: Evaluate the samples at specified time points (e.g., 0, 1, 2, 4, 8, and 12
weeks).

o Parameters to Evaluate:

o Physical Properties: Appearance, color, odor, phase separation, pH, viscosity.

o Chemical Stability: Quantify the concentration of the 2-methylpentanoate ester using a
validated analytical method (e.g., GC-MS).

o Sensory Profile: A trained panel evaluates any changes in the fragrance character and
intensity.

Diagram 2: Accelerated Stability Testing Workflow
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Caption: Workflow for accelerated stability testing of a cosmetic formulation.

Data Presentation: Stability Assessment

The results of the stability testing should be presented in a clear and comparative manner.

Table 3: lllustrative Stability Data for a Cream Formulation with 0.5% 2-Methylpentanoate

Ester
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Elevated Temp

Parameter Time Point Room Temp (25°C)
(40°C)
Appearance Week 0 White, homogenous White, homogenous
Week 12 No change Slight yellowing
pH Week 0 6.5 6.5
Week 12 6.4 6.2
Viscosity (cP) Week 0 10,000 10,000
Week 12 9,800 9,200
Fragrance Conc. (%) Week 0 0.50 0.50
Week 12 0.48 0.42
Odor Profile Week 0 Fresh, fruity Fresh, fruity
Week 12 No change Slightly less intense
Note: Data is
illustrative.
Safety Assessment

A thorough safety assessment is mandatory for any cosmetic ingredient. For fragrance

materials, a key endpoint of concern is skin sensitization. The safety evaluation of 2-

methylpentanoate esters follows a tiered approach, including in silico predictions, in vitro

assays, and, if necessary, human testing.

The Adverse Outcome Pathway (AOP) for Skin

Sensitization

The modern approach to skin sensitization testing is based on the AOP, which outlines the key

biological events from the initial molecular interaction to the adverse health outcome.

Diagram 3: Adverse Outcome Pathway (AOP) for Skin Sensitization
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Caption: The Adverse Outcome Pathway (AOP) for skin sensitization.

Experimental Protocols: In Vitro Skin Sensitization
Assays

A battery of in vitro tests is used to assess the skin sensitization potential of a new ingredient,
covering different key events in the AOP.

Table 4: In Vitro Skin Sensitization Test Battery
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Key Event Test Method OECD TG Principle

Measures the

) ) depletion of synthetic
] Direct Peptide ) o
KEL1: Protein o peptides containing
o Reactivity Assay 442C ] )
Reactivity cysteine or lysine
(DPRA) o .
following incubation

with the test chemical.

Measures the

] activation of the
) ARE-Nrf2 Luciferase
KEZ2: Keratinocyte Keapl1-Nrf2-ARE
o Test Method (e.g., 442D o
Activation . antioxidant response
KeratinoSens™) )
element pathway in a

keratinocyte cell line.

Measures the
expression of cell

) surface markers
- Human Cell Line
KE3: Dendritic Cell o (CD54 and CD86)
o Activation Test (h- 442E ) ]
Activation associated with the
CLAT)

activation of
monocytic leukemia

cells (THP-1).

Experimental Protocol: Human Repeat Insult Patch Test
(HRIPT)

The HRIPT is a clinical study used to confirm the absence of skin sensitization potential of a
cosmetic ingredient or finished product in human volunteers under exaggerated exposure
conditions.

Objective: To determine if a 2-methylpentanoate ester induces skin sensitization in humans at
a specific concentration.

Study Design:
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 Induction Phase (3 weeks): The test material, at a pre-determined non-irritating
concentration in a suitable vehicle, is applied to the same site on the back of volunteers
under an occlusive or semi-occlusive patch for 24 hours, three times a week for three
consecutive weeks (total of 9 applications).

o Rest Phase (2 weeks): No applications are made.

o Challenge Phase: A single patch application of the test material is applied to a new,
previously untreated site on the back.

e Scoring: Skin reactions are scored by a trained evaluator at 24, 48, and 72 hours after patch
removal during the challenge phase.

Table 5: lllustrative HRIPT Results for a 2-Methylpentanoate Ester at 1.0% in Ethanol

Parameter Value

Number of Subjects Enrolled 105

Number of Subjects Completed 102

Induction Phase Reactions No reactions indicative of sensitization
Challenge Phase Reactions No reactions indicative of sensitization

) The test material did not induce skin
Conclusion S _
sensitization at the tested concentration.

Note: Data is illustrative.

Data Presentation: Safety Assessment Summary

The overall safety of a 2-methylpentanoate ester is determined by a weight-of-evidence
approach, considering all available data.

Table 6: Safety Profile of Ethyl 2-Methylpentanoate (Based on RIFM Assessment)
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Endpoint

Result

Data Source

Genotoxicity

Not expected to be genotoxic.

[1]3]

Bacterial Reverse Mutation
Assay (OECD TG 471)

Repeated Dose Toxicity

Derived NOAEL: 333
mg/kg/day (read-across from
ethyl 2-methylbutyrate).[3]

OECD TG 422 Study

Reproductive Toxicity

No safety concerns at current

use levels.[1]

Read-across data and
Threshold of Toxicological
Concern (TTC)

Skin Sensitization

Not considered a skin

sensitizer.

In silico, in vitro, and HRIPT

data

Photoirritation/Photoallergenici

ty

Not expected to be
photoirritating or

photoallergenic.

UV/Vis spectra analysis

Local Respiratory Toxicity

Exposure is below the
Threshold of Toxicological
Concern (TTC).[1]

Creme RIFM Model

Conclusion

2-Methylpentanoate esters are versatile fragrance ingredients that can impart a range of
desirable fruity notes to cosmetic products. A systematic approach to their evaluation,
encompassing sensory analysis, stability testing, and a thorough safety assessment, is
essential for their successful and safe incorporation into consumer products. The protocols and
data presentation formats outlined in this document provide a comprehensive framework for
researchers and scientists to characterize and utilize these valuable fragrance materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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